Cas no 297757-11-0 (5-bromo-6-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one)

• Product Name: 5-bromo-6-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• CAS No: 297757-11-0
• MF: C₇H₄BrClN₂O
• MW: 247.476459503174
• MDL: MFCD12962867
• CID: 833772
• PubChem ID: 21907101
• Update Time: 2025-06-08

5-bromo-6-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[2,3-b]pyridin-2-one, 5-bromo-6-chloro-1,3-dihydro-
• 5-Bromo-6-chloro-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
• 5-bromo-6-chloro-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• 5-bromo-6-chloro-3-phenylpyridazine
• 5-bromo-6-chloro-7-azaoxindole
• AG-C-02332
• AGN-PC-00795W
• bromochlorophenylpyridazine
• CTK6H4331
• NC-0705
• 5-bromo-6-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• 5-bromo-6-chloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• XLA75711
• DA-07229
• AKOS025395929
• MFCD12962867
• 5-BROMO-6-CHLORO-1H,3H-PYRROLO[2,3-B]PYRIDIN-2-ONE
• AS-53136
• CS-0004794
• SY099262
• SCHEMBL3293492
• P16120
• 297757-11-0
• PB42487

• MDL： MFCD12962867
• Inchi： 1S/C7H4BrClN2O/c8-4-1-3-2-5(12)10-7(3)11-6(4)9/h1H,2H2,(H,10,11,12)
• InChI Key： AGKAFYYNUFCZDO-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C2C(=C1)CC(N2)=O)Cl

Computed Properties

• Exact Mass: 245.91962
• Monoisotopic Mass: 245.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.868±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.9 g/l) (25 º C),
• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-bromo-6-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

5-Bromo-6-Chloro-1H,2H,3H-Pyrrolo[2,3-B]Pyridin-2-One: A Comprehensive Overview

The compound 5-bromo-6-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 297757-11-0) is a heterocyclic aromatic compound with significant potential in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic systems consisting of a pyrrole and a pyridine ring. The presence of bromine and chlorine substituents at positions 5 and 6, respectively, introduces unique electronic and steric properties that make this compound a valuable target for further research and development.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in drug discovery. These compounds are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The 5-bromo-6-chloro substitution pattern in this compound has been shown to enhance its binding affinity to specific protein targets, making it a promising candidate for the development of novel therapeutic agents. For instance, researchers have explored its potential as a kinase inhibitor, which could be instrumental in treating various cancers.

The synthesis of 5-bromo-6-chloro-pyrrolopyridinone involves a multi-step process that typically begins with the preparation of the pyrrole ring followed by its fusion with the pyridine moiety. The introduction of bromine and chlorine substituents is achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. The compound's stability under various chemical conditions has been thoroughly investigated, revealing its resistance to hydrolysis and oxidation under mild conditions.

In terms of spectroscopic characterization, 5-bromo-6-chloro-pyrrolopyridinone exhibits distinct UV-vis absorption bands due to its conjugated π-system. Its fluorescence properties have been studied in detail, showing moderate quantum yields that make it suitable for applications in sensors and imaging agents. Additionally, NMR spectroscopy has provided insights into the compound's electronic environment and intermolecular interactions.

The biological evaluation of this compound has revealed its ability to modulate cellular signaling pathways associated with inflammation and apoptosis. Preclinical studies have demonstrated its efficacy in reducing inflammatory markers in animal models of arthritis. Furthermore, its anti-proliferative effects on cancer cell lines suggest potential applications in oncology. Researchers have also explored its role as a modulator of ion channels, which could be relevant for treating neurological disorders such as epilepsy.

From a materials science perspective, 5-bromo-6-chloro-pyrrolopyridinone has shown promise as a building block for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Its electronic properties make it a candidate for use in optoelectronic devices due to its ability to absorb and emit light efficiently. Recent advancements in thin-film deposition techniques have enabled the integration of this compound into device architectures with improved performance metrics.

In conclusion, 5-bromo-6-chloro-pyrrolo[2,3-b]pyridin-2-one is a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, combined with recent breakthroughs in synthesis and characterization techniques, positions it as a key player in future research endeavors. As ongoing studies continue to uncover its full potential, this compound is expected to contribute significantly to the advancement of medicine and materials science.